Cas no 923689-34-3 (8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 923689-34-3
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• CID: 6566181
• PubChem ID: 16805287
• Update Time: 2025-07-16

8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• VU0607796-1
• 8-(sec-butylamino)-7-ethyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 923689-34-3
• AKOS024481412
• F3260-0378
• 8-(butan-2-ylamino)-7-ethyl-1,3-dimethylpurine-2,6-dione
• MFCD08542466

• Inchi： 1S/C13H21N5O2/c1-6-8(3)14-12-15-10-9(18(12)7-2)11(19)17(5)13(20)16(10)4/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： FFIQBUIDOCWWIM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NC(C)CC)N2CC)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 279.16952493g/mol
• Monoisotopic Mass: 279.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923689-34-3)

The compound 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923689-34-3) is a structurally unique purine derivative with significant potential in pharmaceutical and biochemical research. Its complex name reflects its intricate molecular architecture, featuring a purine core modified with butan-2-yl and ethyl substituents. This compound has garnered attention due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic and neurological pathways.

In recent years, the scientific community has shown growing interest in purine-based compounds, driven by their versatility in medicinal chemistry. 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out due to its structural specificity, which may influence binding affinity and selectivity. Researchers are exploring its interactions with adenosine receptors, a hot topic in the context of neurodegenerative diseases and inflammation. The compound's ethyl and dimethyl groups could enhance its pharmacokinetic properties, making it a candidate for further preclinical studies.

The synthesis of CAS No. 923689-34-3 involves multi-step organic reactions, often starting with purine precursors. Its butan-2-yl side chain introduces lipophilicity, which could improve membrane permeability—a critical factor in drug development. This attribute aligns with current trends in optimizing bioavailability and blood-brain barrier penetration, key search terms among pharmaceutical researchers. Additionally, the compound's tetrahydro-1H-purine-2,6-dione scaffold is analogous to xanthine derivatives, which are widely studied for their therapeutic effects.

From an analytical perspective, 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, especially given the compound's potential as a research chemical. Its stability under various conditions is also a subject of investigation, as environmental factors like pH and temperature can impact its efficacy in biological systems.

The demand for novel purine analogs has surged, partly due to their role in cancer therapy and immune modulation. While CAS No. 923689-34-3 is not yet widely commercialized, its unique properties make it a promising candidate for academic and industrial research. Users frequently search for terms like "purine derivatives in drug design" and "synthetic routes for xanthine analogs," highlighting the relevance of this compound in contemporary science.

In conclusion, 8-(butan-2-yl)amino-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating area of study within medicinal chemistry. Its structural complexity and potential biological activity align with current research trends, making it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule may pave the way for innovative therapeutic strategies.